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  4. (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 615276-38-5
VCID: VC0356260
InChI: InChI=1S/C24H28N2O6/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-14-32-19)26(24(29)23(20)28)10-9-25-11-15-30-16-12-25/h3-8,14,21,27H,2,9-13,15-16H2,1H3/b22-20+
SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
Molecular Formula: C24H28N2O6
Molecular Weight: 440.5g/mol

(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate

CAS No.: 615276-38-5

Main Products

VCID: VC0356260

Molecular Formula: C24H28N2O6

Molecular Weight: 440.5g/mol

(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate - 615276-38-5

CAS No. 615276-38-5
Product Name (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Molecular Formula C24H28N2O6
Molecular Weight 440.5g/mol
IUPAC Name (E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-propoxyphenyl)methanolate
Standard InChI InChI=1S/C24H28N2O6/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-14-32-19)26(24(29)23(20)28)10-9-25-11-15-30-16-12-25/h3-8,14,21,27H,2,9-13,15-16H2,1H3/b22-20+
Standard InChIKey DCTXSQSTWIHONA-LSDHQDQOSA-N
Isomeric SMILES CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)/[O-]
SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
Canonical SMILES CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
PubChem Compound 6372149
Last Modified Nov 11 2021
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